2-[3-({3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}methyl)azetidin-1-yl]-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile

• IUPAC Name: 2-[3-[(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)methyl]azetidin-1-yl]-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H21N5O/c21-9-16-7-14-3-1-5-17(14)22-20(16)24-10-13(11-24)12-25-19(26)8-15-4-2-6-18(15)23-25/h7-8,13H,1-6,10-12H2
• InChI Key: MMBZDJNIFLRRTE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=C(N=C2C1)N3CC(C3)CN4C(=O)C=C5CCCC5=N4)C#N
• Molecular Formula: C20H21N5O
• Molecular Weight: 347.4 g/mol

Description

2-[3-({3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}methyl)azetidin-1-yl]-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H21N5O and its molecular weight is 347.422. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures like the one mentioned often undergo synthesis and characterization studies to understand their chemical properties. For instance, research has shown the synthesis of novel pyridine and fused pyridine derivatives starting from various precursors, leading to the creation of compounds with antimicrobial and anticancer activities (Elewa et al., 2021). Similar studies focus on characterizing these compounds through spectroscopic methods, including FT-IR, NMR, and X-ray diffraction, providing a detailed understanding of their molecular structures (Tranfić et al., 2011).

Antimicrobial and Anticancer Activities

A significant area of research for compounds with complex structures, including pyridines and pyridazinones, is their potential antimicrobial and anticancer activities. Studies have demonstrated the synthesis of pyridine derivatives leading to compounds evaluated for their antibacterial and antitumor activities, showing promising results (Ibrahim & Behbehani, 2014). These activities are crucial for the development of new therapeutic agents.

Molecular Docking and In Vitro Screening

Research into similar compounds often includes molecular docking and in vitro screening to predict the interaction with biological targets and evaluate biological activities. For example, novel pyridine derivatives have been screened against various proteins, showing moderate to good binding energies, indicating potential for drug development (Flefel et al., 2018).

Antioxidant Activity

Compounds like the one might also be researched for their antioxidant properties. Studies on fused heterocyclic compounds derived from similar structures have explored their antioxidant activities, which are important for mitigating oxidative stress-related diseases (Salem et al., 2015).